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Compound of Interest

Compound Name: Ido-IN-13

Cat. No.: B607736 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of Ido-IN-13, a potent indoleamine 2,3-dioxygenase 1 (IDO1) inhibitor.[1] In the

absence of a specific Safety Data Sheet (SDS) for Ido-IN-13, it is crucial to treat the compound

as a hazardous substance and follow established protocols for chemical waste management.

Chemical and Physical Properties
A summary of the known properties of Ido-IN-13 is provided below. This information is critical

for assessing potential hazards and determining the appropriate disposal route.

Property Value

Molecular Formula C₂₆H₁₇F₃N₄O

Molecular Weight 458.43 g/mol

CAS Number 2291164-02-6

Solubility DMSO: 65 mg/mL (141.79 mM)

Storage (Powder) -20°C for 3 years

Storage (In solvent) -80°C for 1 year

Data sourced from TargetMol[1]
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Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Ido-IN-13 and

associated waste. This procedure is designed to minimize exposure risks and ensure

compliance with general laboratory safety standards.

Waste Identification and Classification
Before beginning any disposal process, it is essential to correctly identify and classify the

waste.

Primary Waste: Unused or expired Ido-IN-13 powder.

Contaminated Materials: Items that have come into contact with Ido-IN-13, such as:

Personal Protective Equipment (PPE): Gloves, lab coats, safety glasses.

Laboratory Glassware and Plasticware: Vials, pipettes, flasks, and containers.

Solvents and Solutions: Any liquid containing dissolved Ido-IN-13.

Hazard Classification: In the absence of specific data, Ido-IN-13 should be treated as a

hazardous chemical waste. This necessitates handling it in accordance with local, regional,

and national hazardous waste regulations.[2]

Segregation and Collection
Proper segregation of chemical waste is crucial to prevent accidental reactions and ensure

appropriate disposal.

Solid Waste:

Collect unused Ido-IN-13 powder and grossly contaminated items (e.g., weighing boats,

contaminated wipes) in a dedicated, clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical and have a

secure, tight-fitting lid.[3]

Liquid Waste:
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Collect all solutions containing Ido-IN-13 in a separate, leak-proof hazardous waste

container.

Do not mix with other incompatible waste streams.

Leave at least 10% headspace in the container to allow for vapor expansion.[3]

Sharps Waste:

Any needles or other sharps contaminated with Ido-IN-13 should be disposed of in a

designated sharps container.

Labeling and Storage
Accurate and clear labeling is a critical component of safe waste management.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Ido-IN-13"), and the primary hazard(s) (e.g., "Toxic," "Handle with

Care").

Storage:

Store waste containers in a designated, well-ventilated, and secure area away from

general laboratory traffic.

Ensure that incompatible waste types are stored separately to prevent accidental mixing.

Disposal
The final disposal of hazardous chemical waste must be handled by qualified professionals.

Professional Disposal Service: Arrange for the collection and disposal of the Ido-IN-13 waste

through a licensed hazardous waste disposal company.

Documentation: Maintain a detailed inventory of the waste generated and obtain all

necessary documentation from the disposal vendor, such as waste manifests.

Regulatory Compliance: Ensure that all disposal activities comply with institutional policies

and local, state, and federal regulations. Never dispose of chemical waste down the drain or
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in the regular trash.[4]

Experimental Workflow for Safe Disposal
The following diagram illustrates the logical workflow for the proper disposal of Ido-IN-13.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://cloudsds.com/chemical-hazard-and-safety/what-procedures-do-we-follow-to-ensure-the-safe-disposal-of-chemical-waste/
https://www.benchchem.com/product/b607736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ido-IN-13 Disposal Workflow

Preparation & Segregation

Containment & Labeling

Interim Storage

Final Disposal

1. Identify Waste
(Ido-IN-13, Contaminated Items)

2. Segregate Waste Streams
(Solid, Liquid, Sharps)

3. Use Appropriate Containers
(Leak-proof, Compatible)

4. Label Containers Clearly
('Hazardous Waste', 'Ido-IN-13')

5. Store in Designated Area
(Secure, Ventilated)

6. Arrange Professional Disposal
(Licensed Vendor)

7. Complete Documentation
(Waste Manifest)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ido-IN-13.
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This comprehensive approach to the disposal of Ido-IN-13 will help ensure the safety of

laboratory personnel and the protection of the environment, reinforcing a culture of safety and

responsibility in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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